Cas no 75681-60-6 (4-(pentylamino)benzoic Acid)

4-(pentylamino)benzoic Acid structure
4-(pentylamino)benzoic Acid structure
Product Name:4-(pentylamino)benzoic Acid
CAS No:75681-60-6
MF:C12H17NO2
MW:207.268883466721
CID:981959
PubChem ID:283552
Update Time:2025-04-19

4-(pentylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(pentylamino)benzoic Acid
    • 4-N,N-butylmethylaminobenzoic acid
    • 4-Pentylaminobenzoesaeure
    • 4-Pentylamino-benzoesaeure
    • 4-pentylamino-benzoic acid
    • AC1L5YVV
    • AG-J-29345
    • AR-1F7197
    • CTK5E1870
    • NSC138416
    • SureCN2825925
    • DTXSID50300704
    • NSC-138416
    • SCHEMBL2825925
    • 75681-60-6
    • DS-014590
    • Inchi: 1S/C12H17NO2/c1-2-3-4-9-13-11-7-5-10(6-8-11)12(14)15/h5-8,13H,2-4,9H2,1H3,(H,14,15)
    • InChI Key: PEIGTVJQKKVZSK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NCCCCC)=O

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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